1H-Imidazo[4,5-c]quinolin-4-amine, 1-[3-(aminooxy)propyl]-2-propyl-

• CAS No.: 847436-33-3
• Molecular Formula: C16H21N5O
• Molecular Weight: 299.37 g/mol
• IUPAC Name: O-[3-(4-amino-2-propylimidazo[4,5-c]quinolin-1-yl)propyl]hydroxylamine
• InChI: InChI=1S/C16H21N5O/c1-2-6-13-20-14-15(21(13)9-5-10-22-18)11-7-3-4-8-12(11)19-16(14)17/h3-4,7-8H,2,5-6,9-10,18H2,1H3,(H2,17,19)
• InChI Key: WELPXTGIQIVGOG-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=NC2=C(N1CCCON)C3=CC=CC=C3N=C2N

Description

1H-Imidazo[4,5-c]quinolin-4-amine, 1-[3-(aminooxy)propyl]-2-propyl- is a useful research compound. Its molecular formula is C16H21N5O and its molecular weight is 299.37 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Ammonium hydroxide (75 mL) and p-toluenesulfonyl chloride (4.87 g, 25.6 mmol) were added to a solution of 2-[3-(5-oxido-2-propyl-1H-imidazo[4,5-c]quinolin-1-yl)propoxy]-1H-isoindole-1,3(2H)-dione (10.0 g, 23.2 mmol) in chloroform (100 mL), and the resulting mixture was stirred vigorously for one hour.) A white precipitate was removed by filtration, and the filtrate layers were separated. The organic solution was washed with brine (2×150 mL), dried over magnesium sulfate, filtered, and concentrated under reduced pressure to provide a yellow solid. The solid was purified by column chromatography on silica gel (eluting with dichloromethane:methanol:ammonium hydroxide ranging in ratios from 94:5:1 to 91:8:1) to provide 4.31 g of 1-[3-(aminooxy)propyl]-2-propyl-1H-imidazo[4,5-c]quinolin-4-amine as a beige powder, melting point (mp) 145-148° C.